Cas no 70189-88-7 (3-(propylamino)propane-1,2-diol)

• Product Name: 3-(propylamino)propane-1,2-diol
• CAS No: 70189-88-7
• MF: C₆H₁₅NO₂
• MW: 133.18880200386
• CID: 974741
• PubChem ID: 3017994
• Update Time: 2025-10-25

3-(propylamino)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(propylamino)propane-1,2-diol
• E84340
• NS00061765
• EINECS 274-371-4
• AKOS008926719
• BS-53304
• SCHEMBL2337524
• DTXSID80990430
• DFLPEEAGRQDYGF-UHFFFAOYSA-N
• 70189-88-7

• Inchi： 1S/C6H15NO2/c1-2-3-7-4-6(9)5-8/h6-9H,2-5H2,1H3
• InChI Key： DFLPEEAGRQDYGF-UHFFFAOYSA-N
• SMILES： OC(CO)CNCCC

Computed Properties

• Exact Mass: 133.11035
• Monoisotopic Mass: 133.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 59
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 262.9°C at 760 mmHg
• Flash Point: 125°C
• Refractive Index: 1.465
• PSA: 52.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-(propylamino)propane-1,2-diol

Recent Advances in the Study of 3-(Propylamino)propane-1,2-diol (CAS: 70189-88-7) and Its Applications in Chemical Biology and Medicine

The compound 3-(propylamino)propane-1,2-diol (CAS: 70189-88-7) has recently garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile applications and potential therapeutic benefits. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activities, and emerging applications in drug development.

Recent studies have highlighted the role of 3-(propylamino)propane-1,2-diol as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both amino and hydroxyl functional groups, make it a valuable building block for the development of novel pharmaceuticals. For instance, researchers have successfully utilized this compound in the synthesis of prodrugs and targeted delivery systems, enhancing the bioavailability and efficacy of therapeutic agents.

In addition to its synthetic utility, 3-(propylamino)propane-1,2-diol has demonstrated promising biological activities. Preliminary in vitro and in vivo studies suggest that this compound exhibits anti-inflammatory and antioxidant properties, which could be leveraged for the treatment of chronic inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways has sparked interest in its potential as an adjunct therapy in oncology.

One of the most notable advancements in the study of 3-(propylamino)propane-1,2-diol is its application in the development of lipid-based drug delivery systems. Researchers have found that this compound can enhance the stability and solubility of hydrophobic drugs, thereby improving their therapeutic performance. Recent publications have detailed its use in the formulation of liposomes and nanoparticles, which are increasingly being explored for targeted cancer therapy and gene delivery.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 3-(propylamino)propane-1,2-diol-based therapeutics. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthetic routes and exploring novel derivatives to overcome these limitations.

In conclusion, 3-(propylamino)propane-1,2-diol (CAS: 70189-88-7) represents a versatile and promising compound in the realm of chemical biology and medicine. Its multifaceted applications, ranging from drug synthesis to delivery systems, underscore its importance in advancing pharmaceutical research. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic repertoire, paving the way for innovative treatments in various disease areas.